7-Hydroxy-4-(1-naphthyl)coumarin

• CAS No.: 62071-64-1
• Molecular Formula: C19H12O3
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 7-hydroxy-4-naphthalen-1-ylchromen-2-one
• InChI: InChI=1S/C19H12O3/c20-13-8-9-16-17(11-19(21)22-18(16)10-13)15-7-3-5-12-4-1-2-6-14(12)15/h1-11,20H
• InChI Key: JQASTNCHPDGKAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=O)OC4=C3C=CC(=C4)O

Description

7-Hydroxy-4-(1-naphthyl)coumarin is a useful research compound. Its molecular formula is C19H12O3 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of resorcinol (4.84 g., 0.041 moles) and ethyl 1-naphthoylacetate (10 g., 0.041 moles) in ethanol (50 ml.) was saturated with hydrogen chloride at room temperature (cooling with ice/water) and left to stand in s stoppered flask for 24 hours. The solution was filtered to give the required coumarin as an orange solid (7.8 g., 66%, m.p. 292°-295° C.